Cas no 94133-52-5 (Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester)

Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester structure
94133-52-5 structure
Product Name:Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester
CAS No:94133-52-5
MF:C6H12O2S
MW:148.223280906677
CID:818783
PubChem ID:23624125
Update Time:2025-04-19

Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester
    • methylsulfanyl 2-methylbutanoate
    • EINECS 302-713-5
    • OS-methyl 2-methylthioperoxybutyrate
    • Methyl 2-methylbutane(thioperoxo)oate
    • DTXSID40916393
    • AKOS015898634
    • 94133-52-5
    • Inchi: 1S/C6H12O2S/c1-4-5(2)6(7)8-9-3/h5H,4H2,1-3H3
    • InChI Key: USCOXMHXVRWRAT-UHFFFAOYSA-N
    • SMILES: S(C)OC(C(C)CC)=O

Computed Properties

  • Exact Mass: 148.05580079g/mol
  • Monoisotopic Mass: 148.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.6Ų
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